Cas no 25372-01-4 (1-(naphthalen-2-yl)-1H-imidazole)

• Product Name: 1-(naphthalen-2-yl)-1H-imidazole
• CAS No: 25372-01-4
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• MDL: MFCD13299715
• CID: 1109852
• PubChem ID: 23644748
• Update Time: 2025-11-05

1-(naphthalen-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-naphthalenyl)-1H-Imidazole
• 1-(naphthalen-2-yl)-1H-imidazole
• PD179614
• CHEMBL195996
• 25372-01-4
• Z440825050
• Imidazole-substituted naphthalene 23
• EN300-9504065
• 1-(2-naphthyl)-1h-imidazole
• SCHEMBL2071832
• BDBM8916
• AKOS034336039

• MDL： MFCD13299715
• Inchi： 1S/C13H10N2/c1-2-4-12-9-13(6-5-11(12)3-1)15-8-7-14-10-15/h1-10H
• InChI Key： LHAAPZJTEBPKBJ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 194.0845
• Monoisotopic Mass: 194.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 2.9

Experimental Properties

• PSA: 17.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(naphthalen-2-yl)-1H-imidazole

Compound CAS No 25372-01-4: 1-(naphthalen-2-yl)-1H-imidazole

The compound with CAS No 25372-01-4, commonly referred to as 1-(naphthalen-2-yl)-1H-imidazole, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound belongs to the class of imidazole derivatives, which are known for their unique electronic properties and wide-ranging applications. The structure of 1-(naphthalen-2-yl)-1H-imidazole consists of a naphthalene ring fused with an imidazole moiety, creating a molecule with both aromaticity and heterocyclic characteristics.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(naphthalen-2-yl)-1H-imidazole. Researchers have explored various methodologies, including condensation reactions, cyclization processes, and cross-coupling techniques, to optimize the production of this compound. One notable approach involves the reaction of naphthalene derivatives with imidazole precursors under specific conditions to achieve high yields and purity. These methods have been documented in several peer-reviewed journals, highlighting the importance of this compound in both academic and industrial settings.

The electronic properties of CAS No 25372-01-4 make it a valuable component in the development of advanced materials. For instance, its conjugated π-system allows for efficient electron delocalization, which is advantageous in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating 1-(naphthalen-2-yl)-1H-imidazole into polymer frameworks can enhance the charge transport properties of these materials, leading to improved device performance.

In the realm of pharmacology, 1-(naphthalen-2-yl)-1H-imidazole has shown potential as a lead compound for drug discovery. Its ability to interact with biological targets such as enzymes and receptors has been explored in various therapeutic areas. For example, researchers have investigated its anti-inflammatory and antioxidant properties, suggesting its potential use in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, ongoing studies are examining its role as a modulator of ion channels, which could open new avenues for treating epilepsy and other neurological conditions.

The versatility of CAS No 25372-01-4 extends to its application in catalysis. Its nitrogen-rich structure enables it to act as a ligand in transition metal complexes, facilitating catalytic reactions in organic synthesis. Recent breakthroughs have highlighted its effectiveness in asymmetric catalysis, where it has been used to synthesize chiral molecules with high enantioselectivity. This property is particularly valuable in the pharmaceutical industry, where the production of enantiomerically pure compounds is crucial.

In conclusion, 1-(naphthalen-2-yl)-1H-imidazole (CAS No 25372-01-4) is a multifaceted compound with applications spanning organic chemistry, materials science, pharmacology, and catalysis. Its unique structure and electronic properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.